Cas no 958357-91-0 (5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine)

5-Bromo-6-methyl-3-(2-(trimethylsilyl)ethynyl)pyridin-2-amine is a versatile pyridine derivative featuring a bromo substituent at the 5-position and a trimethylsilyl-protected ethynyl group at the 3-position, along with an amino group at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Sonogashira or Suzuki couplings, due to its reactive bromo and ethynyl functionalities. The trimethylsilyl group enhances stability and facilitates selective deprotection for further functionalization. Its structural features make it useful in pharmaceutical and agrochemical research, enabling the construction of complex heterocyclic frameworks. The presence of both electron-donating (amino) and electron-withdrawing (bromo) groups offers tunable reactivity for diverse synthetic applications.

5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine structure

958357-91-0 structure

Product Name:5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine

CAS No:958357-91-0

MF:C₁₁H₁₅BrN₂Si

MW:283.23970246315

MDL:MFCD28401157

CID:5240233

Update Time:2025-07-02

5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinamine, 5-bromo-6-methyl-3-[2-(trimethylsilyl)ethynyl]-
- 5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine
- MDL： MFCD28401157
- Inchi： 1S/C11H15BrN2Si/c1-8-10(12)7-9(11(13)14-8)5-6-15(2,3)4/h7H,1-4H3,(H2,13,14)
- InChI Key： BKUMRXJJUYIKRA-UHFFFAOYSA-N
- SMILES： C1(N)=NC(C)=C(Br)C=C1C#C[Si](C)(C)C

5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-309076-1.0g	5-bromo-6-methyl-3-[2-(trimethylsilyl)ethynyl]pyridin-2-amine	958357-91-0		1.0g	$0.0	2023-02-26
Enamine	EN300-309076-1g	5-bromo-6-methyl-3-[2-(trimethylsilyl)ethynyl]pyridin-2-amine	958357-91-0		1g	$0.0	2023-09-05